Cas no 36151-45-8 (4-(2-Oxopyrrolidin-1-yl)benzaldehyde)

• Product Name: 4-(2-Oxopyrrolidin-1-yl)benzaldehyde
• CAS No: 36151-45-8
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD00454011
• CID: 54543
• PubChem ID: 2794706
• Update Time: 2025-07-18

4-(2-Oxopyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-Oxopyrrolidin-1-yl)benzaldehyde
• 4-(2-oxo-1-pyrrolidinyl)benzaldehyde
• 4-(2-Oxo-pyrrolidin-1-yl)-benzaldehyde
• 4-(2-Oxo-pyrrolidine-1-yl)-benzaldehyde
• 4-(2-oxopyrrolidinyl)benzaldehyde
• AB06023
• AS-62801
• MFCD00454011
• Z1190318787
• VADZUJOCSAESJS-UHFFFAOYSA-N
• AKOS000301735
• FT-0639302
• 4-(2-oxo-1-pyrrolidinyl)benzaldehyde, AldrichCPR
• SCHEMBL627511
• W16331
• A823143
• 36151-45-8
• EN300-1264767
• F9995-2598
• DTXSID70383337
• ALBB-005203
• DB-015732
• STK500475

• MDL： MFCD00454011
• Inchi： 1S/C11H11NO2/c13-8-9-3-5-10(6-4-9)12-7-1-2-11(12)14/h3-6,8H,1-2,7H2
• InChI Key： VADZUJOCSAESJS-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 189.07900
• Monoisotopic Mass: 189.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.243
• Melting Point: 121 °C
• Boiling Point: 454.1 °C at 760 mmHg
• Flash Point: 454.1 °C at 760 mmHg
• Refractive Index: 1.618
• PSA: 37.38000
• LogP: 1.69090

4-(2-Oxopyrrolidin-1-yl)benzaldehyde Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(2-Oxopyrrolidin-1-yl)benzaldehyde

Introduction to 4-(2-Oxopyrrolidin-1-yl)benzaldehyde (CAS No. 36151-45-8) and Its Emerging Applications in Chemical Biology

4-(2-Oxopyrrolidin-1-yl)benzaldehyde, identified by the chemical identifier CAS No. 36151-45-8, is a heterocyclic aldehyde featuring a pyrrolidinone moiety linked to a benzaldehyde group. This compound has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. The presence of both the pyrrolidinone and benzaldehyde functional groups makes it a versatile scaffold for drug discovery and medicinal chemistry applications.

The pyrrolidinone ring is a common pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. In contrast, the benzaldehyde moiety is well-known for its role in the synthesis of various pharmacologically relevant compounds, including antifungal, anti-inflammatory, and antimicrobial agents. The combination of these two moieties in 4-(2-Oxopyrrolidin-1-yl)benzaldehyde suggests potential applications in modulating biological pathways involving these targets.

Recent advancements in chemical biology have highlighted the importance of small molecules with multifunctional scaffolds for developing novel therapeutic strategies. The 4-(2-Oxopyrrolidin-1-yl)benzaldehyde structure provides a rich framework for derivatization, allowing chemists to explore diverse biological activities by modifying its core scaffold or appending functional groups at specific positions. This flexibility has made it a valuable intermediate in the synthesis of more complex molecules with tailored biological properties.

One of the most promising areas of research involving 4-(2-Oxopyrrolidin-1-yl)benzaldehyde is its potential as an inhibitor of enzymes involved in inflammatory pathways. Studies have shown that derivatives of pyrrolidinone can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. The benzaldehyde group further enhances its potential by enabling interactions with hydrophobic pockets on these enzymes, improving binding affinity.

Additionally, the pyrrolidinone moiety has been implicated in the development of compounds targeting neurological disorders. Its ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors has made it a focus of interest for researchers investigating treatments for conditions such as Alzheimer's disease and Parkinson's disease. The benzaldehyde component may also contribute to neuroprotective effects by scavenging reactive oxygen species or modulating neurotransmitter release.

In vitro studies have demonstrated that 4-(2-Oxopyrrolidin-1-yl)benzaldehyde exhibits inhibitory activity against certain kinases, which are overexpressed in various cancers. The pyrrolidinone ring can mimic ATP binding sites, while the benzaldehyde group can engage in hydrogen bonding with key residues in the kinase active site. This dual interaction has been shown to disrupt kinase activity and suppress tumor growth in preclinical models.

The synthesis of 4-(2-Oxopyrrolidin-1-yl)benzaldehyde typically involves multi-step organic reactions starting from commercially available precursors. One common synthetic route involves the condensation of pyrrolidone with an aldehyde derivative followed by functional group transformations to introduce the benzaldehyde moiety. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing waste and improving yields.

The pharmaceutical industry has taken notice of the potential of 4-(2-Oxopyrrolidin-1-yl)benzaldehyde as a lead compound for drug development. Several companies are currently exploring derivatives of this molecule for their ability to modulate inflammatory and neurological pathways. Preclinical studies are underway to evaluate their safety and efficacy, with promising results suggesting that these compounds may offer new therapeutic options for patients suffering from chronic diseases.

The versatility of 4-(2-Oxopyrrolidin-1-yl)benzaldehyde extends beyond its use as an intermediate in drug synthesis. It has also been employed in materials science applications, where its ability to form hydrogen bonds allows it to be incorporated into polymers and coatings with enhanced mechanical properties. Additionally, its fluorescence characteristics make it useful as a probe for studying protein-protein interactions and cellular processes.

Future research directions for 4-(2-Oxopyrrolidin-1-yl)benzaldehyde include exploring its role in gene regulation and epigenetic modifications. The pyrrolidinone ring has been shown to interact with DNA-binding proteins, suggesting potential applications in gene therapy or cancer treatment. By further optimizing its structure, researchers hope to develop more potent and selective compounds that can target specific genetic pathways involved in disease.

In conclusion, 4-(2-Oxopyrrolidin-1-yl)benzaldehyde (CAS No. 36151-45-8) is a multifunctional compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting inflammation, neurological disorders, and cancer. As synthetic methods continue to improve and our understanding of biological pathways deepens, this compound is poised to play an increasingly important role in drug discovery and development.